Cas no 21802-48-2 (1H-Purin-6-amine,1-ethyl-)

1H-Purin-6-amine,1-ethyl- structure
1H-Purin-6-amine,1-ethyl- structure
Product Name:1H-Purin-6-amine,1-ethyl-
CAS No:21802-48-2
MF:C7H9N5
MW:163.179859876633
CID:261229
PubChem ID:135398554
Update Time:2025-04-19

1H-Purin-6-amine,1-ethyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Purin-6-amine,1-ethyl-
    • 1-ethylpurin-6-amine
    • 1-ethyladenine
    • 1H-purin-6-amine, 1-ethyl-
    • SCHEMBL1276952
    • 21802-48-2
    • 1H-Purin-6-amine, 1-ethyl- (9CI)
    • DTXSID10349275
    • Adenine, 1-ethyl- (7CI,8CI)
    • N1-ethyladenine
    • Inchi: 1S/C7H9N5/c1-2-12-4-11-7-5(6(12)8)9-3-10-7/h3-4,8H,2H2,1H3,(H,9,10)
    • InChI Key: OWKBVCFUBQHCRK-UHFFFAOYSA-N
    • SMILES: N1(C=NC2=C(C1=N)NC=N2)CC

Computed Properties

  • Exact Mass: 163.08597
  • Monoisotopic Mass: 163.086
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 162
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 68.1Ų

Experimental Properties

  • Density: 1.49
  • Boiling Point: 256°Cat760mmHg
  • Flash Point: 108.6°C
  • Refractive Index: 1.753
  • PSA: 66.34

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